N-(cyclopropylmethyl)-1H-indole-2-carboxamide

• IUPAC Name: N-(cyclopropylmethyl)-1H-indole-2-carboxamide
• InChI: InChI=1S/C13H14N2O/c16-13(14-8-9-5-6-9)12-7-10-3-1-2-4-11(10)15-12/h1-4,7,9,15H,5-6,8H2,(H,14,16)
• InChI Key: HVPPFHLGPGKQQS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC(=O)C2=CC3=CC=CC=C3N2
• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol

Description

N-(cyclopropylmethyl)-1H-indole-2-carboxamide, also known as CX-5461, is a small molecule inhibitor that targets RNA polymerase I transcription. This compound has gained much attention in recent years due to its potential as an anticancer agent.

Scientific Research Applications

• Negative Allosteric Modulation of Dopamine D2 Receptor :

  • Research has shown that certain derivatives of 1H-indole-2-carboxamide, such as N-((trans)-4-(2-(7-cyano-3,4-dihydroisoquinolin-2(1H)-yl)ethyl)cyclohexyl)-1H-indole-2-carboxamide, act as negative allosteric modulators of the dopamine D2 receptor. This modulation is achieved by these compounds adopting a bitopic pose at one protomer of a dopamine D2 receptor dimer, thereby negatively modulating the binding of dopamine at the other protomer (Mistry et al., 2015).

• Anticancer and Antimicrobial Activity :

  • Certain N-cyclopropyl-1-methyl-1H-indole-2-carboxamide derivatives have demonstrated significant in vitro anticancer activity against various cancer cell lines, including HeLa, HepG2, and MCF-7. Some of these compounds also showed potent antimicrobial activity, with the nature of substituents on the pyrimidine ring notably affecting their anti-proliferative and antimicrobial properties (Gokhale, Dalimba, & Kumsi, 2017).

• Antituberculosis Agents :

  • Indole-2-carboxamides have been identified as a promising class of antituberculosis agents. Studies on structure-activity relationships have revealed that certain modifications, such as attaching alkyl groups or substituting chloro, fluoro, or cyano groups on the indole ring, significantly improve metabolic stability and antituberculosis activity (Kondreddi et al., 2013).

• Inhibition of Na+/H+ Exchanger :

  • N-(aminoiminomethyl)-1H-indole carboxamide derivatives have been synthesized and evaluated for their potential to inhibit the Na+/H+ exchanger. Substitutions at various positions on the indole ring have been found to improve inhibitory activity against the Na+/H+ exchanger in vitro (Kitano et al., 1999).

• Allosteric Modulation of the Cannabinoid Receptor 1 (CB1) :

  • Studies on indole-2-carboxamides, such as 5-Chloro-3-ethyl-N-(4-(piperidin-1-yl)phenethyl)-1H-indole-2-carboxamide, have revealed key structural requirements for allosteric modulation of the CB1 receptor. These findings have implications for the development of novel modulators of this receptor (Khurana et al., 2014).

• Selective Cyclooxygenase-2 Inhibitors :

  • A series of indole-2 and 3-carboxamides have been prepared and evaluated for their ability to inhibit cyclooxygenase-2 (COX-2), showing potential as selective inhibitors of this enzyme (Olgen et al., 2002).

• Scavenging of Reactive Oxygen Species :

  • Indole-2 and 3-carboxamides have been proposed to have antioxidative properties, with studies indicating their reactivity towards various reactive oxygen species. These compounds may have potential as antioxidants (Aboul‐Enein et al., 2004).